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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the delivery methods for the
small molecule 216078526 (also known as Z160) in animal models, based on currently
available research. Z16078526 is identified as an inducer of Uncoupling Protein 1 (UCP1), a
key protein in thermogenesis and energy expenditure. It exerts its effects through the
modulation of the A-kinase anchoring protein 1 (AKAP1)/Protein Kinase A (PKA) signaling
pathway, leading to the phosphorylation of p38 Mitogen-Activated Protein Kinase (MAPK) and
subsequent lipolysis. These characteristics make 216078526 a compound of interest for
research in metabolic diseases, particularly obesity and related disorders.

Data Presentation

The following table summarizes the quantitative data from a key in vivo study utilizing
Z16078526 in a mouse model.
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Parameter Value Animal Model Source
Compound 216078526 (Z160) C57BL/6J male mice [1]
Dosage 1.5 mg/kg body weight C57BL/6J male mice [1]
] Subcutaneous ]
Delivery Method o C57BL/6J male mice [1]
Injection
Vehicle DMSO (100 ub) C57BL/6J male mice [1]
Time Point for 20 hours post-

_ L C57BL/6J male mice [1]
Analysis injection

Increased body
temperature,
Observed Effects Increased UCP1 C57BL/6J male mice [1]
protein in Brown
Adipose Tissue (BAT)

Experimental Protocols

This section provides a detailed protocol for the administration of Z16078526 to mice via
subcutaneous injection, as described in the cited literature.

Protocol 1: Subcutaneous Administration of Z16078526 in Mice

Objective: To investigate the in vivo effects of Z16078526 on thermogenesis and UCP1
expression.

Materials:

216078526 (CAS Number: 852222-94-7)

Dimethyl sulfoxide (DMSO)

C57BL/6J male mice

Sterile 1 ml syringes with 27-gauge needles
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e Animal scale
o Rectal probe for temperature measurement (or other suitable device)
Procedure:

o Animal Acclimation: Acclimate C57BL/6J male mice to the housing conditions for at least one
week prior to the experiment. Ensure standard laboratory conditions (12-hour light/dark
cycle, controlled temperature and humidity, and ad libitum access to food and water).

o Preparation of Z16078526 Solution:
o On the day of the experiment, prepare a stock solution of Z16078526 in DMSO.

o The final injection volume will be 100 pl per mouse. Calculate the required concentration
to achieve a dose of 1.5 mg/kg body weight. For example, for a 25g mouse, the required
dose is 0.0375 mg. The concentration of the solution should therefore be 0.375 mg/ml.

o Prepare a vehicle control solution of 100% DMSO.
e Dosing and Administration:
o Weigh each mouse accurately on the day of injection.

o Calculate the precise volume of the 216078526 solution for each mouse based on its body
weight to administer 1.5 mg/kg.

o Administer the calculated volume of Z16078526 solution or an equal volume of the DMSO
vehicle via subcutaneous injection. The injection site should be near the brown adipose
tissue (BAT), which is located in the interscapular region.

e Post-Injection Monitoring and Analysis:
o Monitor the animals for any adverse reactions.

o At 20 hours post-injection, measure the body temperature of the mice using a rectal probe
or another appropriate method.
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o Following temperature measurement, euthanize the animals according to approved

institutional guidelines.

o Collect plasma and tissues, particularly the interscapular brown adipose tissue (BAT), for

further analysis (e.g., Western blot for UCP1 protein expression, mRNA analysis).

Signaling Pathway and Experimental Workflow

Diagrams

Signaling Pathway of Z16078526 Action

The following diagram illustrates the proposed signaling cascade initiated by Z16078526,

leading to the induction of UCP1 and thermogenesis.
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Caption: Proposed signaling pathway of Z16078526.

Experimental Workflow for In Vivo Study

This diagram outlines the key steps of the experimental workflow for evaluating the in vivo

effects of Z16078526.
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Caption: In vivo experimental workflow for Z16078526.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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